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Compound of Interest

Compound Name: 1-Methylpiperidin-4-ol

Cat. No.: B091101 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical characteristics of N-

Methyl-4-piperidinol (CAS No: 106-52-5), a key heterocyclic compound utilized in the synthesis

of various pharmaceutical agents. This document is intended to serve as a comprehensive

resource for researchers, scientists, and professionals involved in drug development and

chemical synthesis.

Core Physical and Chemical Properties
N-Methyl-4-piperidinol, also known as 1-Methyl-4-hydroxypiperidine, is a heterocyclic

compound with the molecular formula C₆H₁₃NO.[1][2] Its structure consists of a piperidine ring

N-methylated at position 1 and substituted with a hydroxyl group at position 4. At room

temperature, it typically appears as a clear, colorless to yellowish or brown liquid after melting.

[3][4][5] It is also noted to be hygroscopic and sensitive to air and moisture.[5][6]

Quantitative Physical Data
The following table summarizes the key quantitative physical and chemical properties of N-

Methyl-4-piperidinol, compiled from various sources.
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Property Value Units

Molecular Formula C₆H₁₃NO -

Molecular Weight 115.17 g/mol

CAS Number 106-52-5 -

Melting Point 29-31 °C

Boiling Point 200 °C

Density 0.98 g/mL at 20 °C

Water Solubility Miscible -

Vapor Pressure 8.13-11 at 25°C Pa

Flash Point 87.78 - 112 °C

Refractive Index 1.4775 - 1.479 n20/D

LogP -0.14 - 0.756 at 25°C -

pKa 14.87 ± 0.20 (Predicted)

Data compiled from multiple sources.[1][3][5][7][8][9]

Experimental Protocols
While the specific experimental methods used to determine the cited physical properties of N-

Methyl-4-piperidinol are not detailed in the available literature, the following are standard

laboratory protocols for measuring such characteristics for organic compounds.

Melting Point Determination (Capillary Method)
The melting point of a solid is the temperature at which it transitions to a liquid state. For a

crystalline solid like N-Methyl-4-piperidinol (below its melting point), this is a key indicator of

purity.

Methodology:
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A small, finely powdered sample of the compound is packed into a thin-walled capillary tube,

sealed at one end.

The capillary tube is attached to a thermometer and placed in a heating bath (e.g., an oil

bath or a metal block heating apparatus).

The temperature of the bath is raised slowly and uniformly.

The temperature at which the substance begins to melt (the first appearance of liquid) and

the temperature at which it becomes completely liquid are recorded. This range is reported

as the melting point. A narrow melting point range is indicative of a pure compound.

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Methodology:

A small volume of the liquid is placed in a test tube or a small flask.

A thermometer is positioned so that the bulb is just above the surface of the liquid, allowing it

to measure the temperature of the vapor.

The liquid is heated gently.

The temperature at which the liquid boils and its vapor condenses on the thermometer is

recorded as the boiling point. For accuracy, this is often done under controlled pressure

conditions.

Density Determination
Density is the mass of a substance per unit volume. For a liquid like N-Methyl-4-piperidinol, this

can be determined using a pycnometer or a hydrometer.

Methodology (Pycnometer):

A pycnometer (a flask with a specific, known volume) is weighed empty.
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It is then filled with the liquid, and any excess is removed to ensure the volume is precise.

The filled pycnometer is weighed again.

The mass of the liquid is determined by subtracting the empty weight from the filled weight.

The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.

Solubility Determination
Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent. N-Methyl-4-piperidinol is cited as being miscible

with water.

Methodology (Visual Method for Miscibility):

A measured volume of the solvent (e.g., water) is placed in a test tube or beaker.

A small, measured amount of the solute (N-Methyl-4-piperidinol) is added to the solvent.

The mixture is agitated (e.g., by stirring or shaking).

Observations are made to see if the solute dissolves completely to form a homogeneous

solution.

If the solute dissolves, more is added incrementally until the saturation point is reached or to

confirm miscibility if it continues to dissolve in all proportions.

Workflow for Physical Characterization
The following diagram illustrates a general workflow for the physical characterization of a

chemical compound like N-Methyl-4-piperidinol.
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General workflow for physical characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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